3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-(3-chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C11H11ClN2O3/c1-11(17,10(15)16)6-14-8-3-2-7(5-13)9(12)4-8/h2-4,14,17H,6H2,1H3,(H,15,16)
• InChI Key: DJVAWTDQNCTPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=CC(=C(C=C1)C#N)Cl)(C(=O)O)O
• Molecular Formula: C11H11ClN2O3
• Molecular Weight: 254.67 g/mol

Description

3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid (CCCP) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CCCP is a derivative of the well-known compound 2,4-dinitrophenol and is commonly used as a proton ionophore in bioenergetics research.

Mechanism of Action

3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid acts as a proton ionophore by transporting protons across the mitochondrial inner membrane, which results in the dissipation of the proton gradient. This leads to an increase in the rate of electron transport and a decrease in ATP synthesis.
Biochemical and Physiological Effects:
3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid has been shown to have a number of biochemical and physiological effects, including the ability to induce mitochondrial uncoupling, alter cellular metabolism, and induce apoptosis in certain cell types.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid in lab experiments is its ability to rapidly and reversibly uncouple mitochondrial respiration, which allows for the study of the effects of mitochondrial uncoupling on cellular metabolism. However, one limitation of using 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid is its potential toxicity, which can limit its use in certain cell types or experimental conditions.

Future Directions

There are many potential future directions for research involving 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid, including the development of new methods for studying mitochondrial function and energy metabolism, the use of 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid as a tool for investigating the role of mitochondrial uncoupling in disease states, and the development of new compounds based on 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid for use in scientific research.

Synthesis Methods

3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid can be synthesized through a multi-step process starting with the reaction of 3-chloro-4-cyanoaniline with 2-bromo-2-methylpropanoic acid. The resulting intermediate is then reacted with sodium methoxide to yield 3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid.

Scientific Research Applications

3-(3-Chloro-4-cyanoanilino)-2-hydroxy-2-methylpropanoic acid has been extensively used in scientific research as a tool to study mitochondrial function and energy metabolism. It is commonly used as a proton ionophore to dissipate the proton gradient across the mitochondrial inner membrane, which allows researchers to study the effects of mitochondrial uncoupling on cellular metabolism.